BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling CC-
401

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CcC-401

Cat. No.: B1684337

Essential Safety and Handling Guide for CC-401

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for CC-401 (CAS No.
395104-30-0), a potent c-Jun N-terminal kinase (JNK) inhibitor. Adherence to these protocols is
essential for ensuring a safe laboratory environment.

Core Safety and Handling Information

CC-401 is a chemical for research use, and its toxicological properties have not been fully
elucidated.[1] Therefore, it must be handled with care, assuming it is a hazardous substance.[1]

[2]

Physicochemical and Toxicological Profile
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Property

Data

CAS Number

395104-30-0[1][2][3]

Molecular Formula

C22H24N60[2]

Molecular Weight 388.5 g/mol [2]

Appearance Off-white solid[1]

Purity >98%|2]

Melting Point 142 - 145 °C[1]

Solubility DMSO: ~30 mg/mL[2] PBS (pH 7.2): ~2
mg/mL[2]

Storage Store at -20°CJ[2]

Stability At least 2 years at -20°C in solid form[2]

LD-50 Data not available[1]

Personal Protective Equipment (PPE)

When handling CC-401, the following personal protective equipment is mandatory to minimize

exposure:

PPE Category

Specifications and Procedures

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile).
Inspect gloves for integrity before each use and

replace them immediately if contaminated.

Eye Protection

Use safety glasses with side shields or chemical
safety goggles.

Skin and Body Protection

A buttoned lab coat must be worn to protect skin

and personal clothing.

Respiratory Protection

All work with solid CC-401 or concentrated
solutions must be performed in a certified

chemical fume hood to prevent inhalation.[1]
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Operational and Disposal Protocols
Safe Handling and Storage

» General Handling: Avoid all direct contact with the skin, eyes, and clothing.[1][2] Do not
inhale dust or aerosols.[1] Wash hands thoroughly after handling.[2]

o Storage: Keep the container tightly sealed and store at -20°C, protected from light and heat.
[1][2] Stock solutions in DMSO are stable for up to one month at -20°C or up to six months at
-80°C.[4] Aqueous solutions should be prepared fresh and are not recommended for storage
beyond one day.[2]

Spill and Emergency Procedures

» Spill Response: In case of a spill, evacuate the area. Wearing full PPE, cover liquid spills
with an inert absorbent material. For solid spills, carefully sweep up the material to avoid
creating dust.[1] Place all contaminated materials in a sealed container for disposal.

o Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by
a thorough wash with soap and water.[1]

o First Aid:

o

Skin Contact: Immediately wash the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[1]

o

Eye Contact: Flush eyes with plenty of water for at least 15 minutes.[1]

[¢]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]

[¢]

Ingestion: Rinse mouth with water and contact a physician.[1]

[e]

In all cases of exposure, seek medical attention.

Waste Disposal Plan

All materials contaminated with CC-401, including unused product, empty containers, and
cleaning materials, must be treated as hazardous chemical waste.
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o Collect waste in clearly labeled, sealed containers.

e Dispose of the waste in accordance with your institution's and local environmental
regulations. Contact your Environmental Health and Safety (EHS) department for specific
disposal procedures.

Experimental Methodologies
Preparation of a 10 mM Stock Solution in DMSO

 In a chemical fume hood, accurately weigh 3.885 mg of CC-401.

Transfer the solid to a sterile vial.

Add 1 mL of anhydrous DMSO.

Vortex the mixture until the solid is completely dissolved.

Aliquot into single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Visualized Pathway
JNK Signaling Pathway and CC-401 Inhibition

The diagram below illustrates the c-Jun N-terminal kinase (JNK) signaling cascade and
identifies the point of inhibition by CC-401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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